Cas no 271261-74-6 (Benzoyl chloride, 2,4-dimethoxy-5-nitro-)

• Product Name: Benzoyl chloride, 2,4-dimethoxy-5-nitro-
• CAS No: 271261-74-6
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 1429421
• PubChem ID: 21406539
• Update Time: 2025-04-20

Benzoyl chloride, 2,4-dimethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,4-dimethoxy-5-nitro-
• SCHEMBL11694122
• 271261-74-6
• DTXSID301287965
• 2,4-dimethoxy-5-nitrobenzoyl chloride

• Inchi： 1S/C9H8ClNO5/c1-15-7-4-8(16-2)6(11(13)14)3-5(7)9(10)12/h3-4H,1-2H3
• InChI Key： GFYILWGHOHSYFI-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C(C=C1OC)OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 245.0091000g/mol
• Monoisotopic Mass: 245.0091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.4Ų